N-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)methanesulfonamide
Overview
Description
Chemical Reactions Analysis
While specific chemical reactions involving N-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)methanesulfonamide are not available, piperidine derivatives are known to undergo various intra- and intermolecular reactions leading to the formation of substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Scientific Research Applications
Medicinal Chemistry and Drug Design
Piperidine-containing compounds play a pivotal role in drug development. Their six-membered heterocyclic structure, comprising one nitrogen atom and five carbon atoms, makes them versatile building blocks for drug construction . Researchers have explored various synthetic methods for substituted piperidines, aiming to create biologically active molecules. Notably, the piperidine cycle appears in more than twenty classes of pharmaceuticals, including alkaloids. Recent advances in intra- and intermolecular reactions have led to the discovery of diverse piperidine derivatives, such as substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. These compounds serve as potential drug candidates, and their biological evaluation continues to be an active area of research.
Antioxidant Properties
Naturally occurring piperidine-based compounds, such as piperine , exhibit antioxidant activity. Piperine, found in plants of the Piperaceae family, has the ability to hinder or suppress free radicals due to its piperidine moiety . Understanding the antioxidant mechanisms of such compounds contributes to health-related applications.
Safety and Hazards
The safety and hazards of N-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)methanesulfonamide are not clear from the available information. It is intended for research use only and is not suitable for human or veterinary use.
Future Directions
The development of fast and cost-effective methods for the synthesis of substituted piperidines, such as N-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)methanesulfonamide, is an important task of modern organic chemistry . More research is needed to explore the potential applications of this compound and similar piperidine derivatives in the pharmaceutical industry.
properties
IUPAC Name |
N-[[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl]methanesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N4O2S/c1-20(18,19)16-10-11-4-7-17(8-5-11)13-12(9-14)3-2-6-15-13/h2-3,6,11,16H,4-5,7-8,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HJHZZISODGTZMN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NCC1CCN(CC1)C2=C(C=CC=N2)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.38 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)methanesulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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